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Introduction

Bromide is a naturally occurring anion found in source waters. While not considered a direct

threat to human health at typical environmental concentrations, it is a significant precursor to

the formation of brominated disinfection byproducts (DBPs) such as bromate, a potential

human carcinogen, when water is disinfected with ozone or chlorine.[1][2] Monitoring bromide

levels in drinking water sources is therefore crucial for controlling the formation of these harmful

DBPs.[2] Ion chromatography (IC) with suppressed conductivity detection is a widely accepted

and robust method for the determination of bromide in drinking water, as outlined in U.S.

Environmental Protection Agency (EPA) Method 300.1.[1][3] This application note provides a

detailed protocol for the analysis of bromide in drinking water using ion chromatography.

Principle

A small volume of the water sample is injected into the ion chromatograph. The sample is

transported by an eluent (mobile phase) through a guard column and an analytical anion

exchange column. The anions in the sample, including bromide, are separated based on their

affinity for the stationary phase of the column. After separation, the eluent and separated

anions pass through a suppressor, which reduces the background conductivity of the eluent

and enhances the conductivity of the analyte ions. The concentration of bromide is then

measured by a conductivity detector. The resulting chromatogram shows peaks corresponding
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to different anions, and the concentration of bromide is determined by comparing its peak area

to a calibration curve prepared from known standards.

Experimental Protocol
1. Instrumentation and Consumables

Ion Chromatograph: An analytical system complete with a pump, injection valve, guard

column, analytical column, suppressor, and conductivity detector.

Anion Guard Column: A column, such as a Dionex AG9-HC (2 mm), is used to protect the

analytical column from contaminants.[3]

Anion Separator Column: A high-capacity anion exchange column, for instance, a Dionex

AS9-HC (2 mm), is suitable for resolving bromide from other common anions.[3][4]

Suppressor: An anion self-regenerating suppressor.

Data Acquisition System: Software for instrument control, data acquisition, and processing.

Autosampler: For automated injections.

Syringes and Filters: For manual sample loading and filtration (0.45 µm).

Volumetric flasks and pipettes: Class A for standard and eluent preparation.

2. Reagents and Standards

Reagent Water: Deionized water with a resistivity of 18 MΩ-cm or greater, free from the

anions of interest.

Eluent Solution (9.0 mM Sodium Carbonate): Dissolve 0.954 g of anhydrous sodium

carbonate (Na₂CO₃) in 1 L of reagent water. Alternatively, a 0.5 M sodium carbonate

concentrate can be diluted.[5][6] This eluent is commonly used in EPA Method 300.1.

Bromide Stock Standard (1000 mg/L): Dissolve 1.2877 g of sodium bromide (NaBr), dried for

2 hours at 105°C, in 1 L of reagent water. This standard is stable for at least one month when

stored at 4°C.
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Working Standard Solutions: Prepare a series of working standards by diluting the stock

standard solution with reagent water. It is recommended to prepare fresh working standards

daily, especially for concentrations below 100 µg/L.[6]

3. Sample Preparation

Collect water samples in clean, rinsed plastic or glass bottles.

If the sample contains residual chlorine, it should be dechlorinated.

Filter the sample through a 0.45 µm syringe filter to remove particulate matter that could clog

the IC system.[4] No other pretreatment is typically required for drinking water samples.[4]

4. Instrument Setup and Calibration

Set up the ion chromatograph according to the manufacturer's instructions.

Equilibrate the system by pumping the eluent until a stable baseline is achieved.

Prepare a calibration curve by analyzing a series of at least three to five working standards

of known bromide concentrations. The calibration range should bracket the expected

concentration of bromide in the samples.

The calibration curve is generated by plotting the peak area response versus the

concentration of the bromide standards. A linear regression is then applied to the data.

5. Sample Analysis

Inject a fixed volume of the prepared sample into the ion chromatograph. For bromide

analysis under EPA Method 300.1 Part A, a 10 µL injection volume is often used, while Part

B, which targets lower concentrations of disinfection byproducts, may use a 50 µL injection.

[3]

Record the resulting chromatogram.

The concentration of bromide in the sample is automatically calculated by the data system

based on the calibration curve.
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6. Quality Control

Analyze a calibration blank (reagent water) and a continuing calibration verification (CCV)

standard after every 10-15 samples to ensure the stability of the instrument's response.

Analyze a laboratory fortified blank (LFB) to assess the accuracy of the method.

Spike a sample with a known concentration of bromide to evaluate matrix effects.

Quantitative recoveries are expected for spiked drinking water samples.[4]

Data Presentation
Table 1: Typical Instrumental Conditions and Performance Data for Bromide Analysis
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Parameter Value Reference

Chromatographic Conditions

Instrument

Ion Chromatograph with

suppressed conductivity

detection

[3]

Column

Dionex AS9-HC (2 x 250 mm)

with AG9-HC guard (2 x 50

mm)

[3][4]

Eluent 9.0 mM Sodium Carbonate [5][6]

Eluent Flow Rate
0.25 mL/min (for 2 mm

column)
[3]

Injection Volume 10 µL or 50 µL [3]

Suppressor
Anion Self-Regenerating

Suppressor

Detection Suppressed Conductivity [4]

Performance Data

Method Detection Limit (MDL) 0.005 mg/L [3]

Linearity Range 20 - 500 µg/L [6]

Retention Time Approximately 6-8 minutes Varies with conditions

Experimental Workflow Diagram
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Sample and Standard Preparation Ion Chromatography Analysis

Data Processing and Reporting

1. Sample Collection

2. Sample Filtration (0.45 µm)

6. Sample Injection

3. Standard Preparation

5. Calibration Curve Generation

4. IC System Equilibration

7. Chromatogram Acquisition

8. Peak Integration & Quantification

9. Data Reporting & QC Check

Click to download full resolution via product page

Caption: Workflow for Bromide Analysis by Ion Chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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